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Compound of Interest

Compound Name: t-Butoxycarbonyl-PEG1-NHS ester

Cat. No.: B8114349 Get Quote

Essential Safety and Handling Guide for t-
Butoxycarbonyl-PEG1-NHS Ester
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling t-Butoxycarbonyl-PEG1-NHS ester.
It includes detailed operational procedures and disposal plans to ensure laboratory safety and

proper chemical management.

Chemical and Physical Properties
t-Butoxycarbonyl-PEG1-NHS ester is an amine-reactive reagent commonly used for

bioconjugation and modification of molecules.[1] It features a t-Boc protecting group and an N-

hydroxysuccinimide (NHS) ester moiety. The NHS ester reacts specifically with primary amines

at neutral or slightly basic pH to form a stable amide bond. The compound is moisture-

sensitive, and the NHS ester can hydrolyze, rendering it non-reactive. Therefore, proper

storage and handling are critical.
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Property Value

Chemical Name t-Butoxycarbonyl-PEG1-NHS ester

CAS Number 2228857-37-0

Molecular Formula C14H21NO7

Molecular Weight 315.3 g/mol

Appearance White to off-white solid

Purity Typically ≥95%

Solubility Soluble in DMSO, DMF

Storage Temperature -20°C, desiccated

Boiling Point Data not available

Melting Point Data not available

Specific Gravity Data not available

Vapor Pressure Data not available

Toxicity

Not classified as a hazardous substance.

However, as with any chemical, direct contact

should be avoided.

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety is mandatory when handling t-Butoxycarbonyl-
PEG1-NHS ester. The following PPE should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are required.

Gloves should be inspected before use and changed immediately if contaminated.

Body Protection: A standard laboratory coat must be worn. For larger quantities or when

there is a risk of splashing, a chemically resistant apron is recommended.
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Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

dust mask or respirator should be used to prevent inhalation.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Reagent Handling

Acclimatization: Before opening, allow the vial of t-Butoxycarbonyl-PEG1-NHS ester to
warm to room temperature to prevent moisture condensation, which can hydrolyze the NHS

ester.

Weighing: Conduct all weighing and initial dilutions inside a chemical fume hood.

Dissolution: Dissolve the required amount of the reagent in an appropriate anhydrous

solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), immediately

before use. Do not prepare stock solutions for long-term storage as the NHS ester is

susceptible to hydrolysis.

Reaction Conditions: Perform reactions with primary amine-containing molecules in an

amine-free buffer at a pH of 7.2-8.5 for optimal coupling efficiency.
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Figure 1. Experimental Workflow for Handling t-Butoxycarbonyl-PEG1-NHS Ester
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Caption: Figure 1. A flowchart illustrating the key steps for the safe handling and use of t-
Butoxycarbonyl-PEG1-NHS ester in a laboratory setting.
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Disposal Plan
Proper disposal of t-Butoxycarbonyl-PEG1-NHS ester and associated waste is crucial to

maintain a safe laboratory environment.

Waste Segregation and Collection
Unused/Expired Reagent: The original vial containing any unused or expired solid reagent

should be disposed of as chemical waste. Do not discard in regular trash.

Liquid Waste: All solutions containing the reagent, including reaction mixtures and washes,

should be collected in a designated, labeled hazardous waste container. The container

should be compatible with the solvents used.

Solid Waste: All contaminated solid materials, such as pipette tips, microcentrifuge tubes,

gloves, and paper towels, must be collected in a designated solid hazardous waste

container.

Decontamination and Disposal Procedure
Quenching: Before disposal, it is good practice to quench any unreacted NHS ester. This can

be achieved by adding an excess of a primary amine-containing buffer, such as Tris or

glycine, and allowing it to react for at least one hour at room temperature.

Waste Containers: Ensure all waste containers are clearly labeled with "Hazardous Waste"

and the chemical name.

Institutional Guidelines: Follow all local and institutional regulations for the disposal of

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance.
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Figure 2. Disposal Workflow for t-Butoxycarbonyl-PEG1-NHS Ester Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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